![molecular formula C8H3F3N2O2 B582452 6-Cyano-2-(trifluoromethyl)nicotinic acid CAS No. 1211537-27-7](/img/structure/B582452.png)
6-Cyano-2-(trifluoromethyl)nicotinic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Cyano-2-(trifluoromethyl)nicotinic acid is a chemical compound with the molecular formula C8H3F3N2O2 . It has a molecular weight of 216.12 .
Molecular Structure Analysis
The molecular structure of 6-Cyano-2-(trifluoromethyl)nicotinic acid consists of 8 carbon atoms, 3 hydrogen atoms, 3 fluorine atoms, 2 nitrogen atoms, and 2 oxygen atoms . It has a topological polar surface area of 74 .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Cyano-2-(trifluoromethyl)nicotinic acid include a molecular weight of 216.12 . The compound has a hydrogen bond donor count of 1 . Unfortunately, the exact values for density, boiling point, melting point, and flash point are not available .Scientific Research Applications
- Intermediate Synthesis : 6-Cyano-2-(trifluoromethyl)nicotinic acid serves as a valuable intermediate in pharmaceutical synthesis. Researchers use it to create more complex molecules, especially those with nicotinic acid derivatives. These derivatives can have diverse biological activities, including antiviral, antibacterial, or anti-inflammatory properties .
- HIV Inhibitors : Derivatives of this compound have been investigated as potential HIV inhibitors. For instance, amide derivatives synthesized from 6-Cyano-2-(trifluoromethyl)nicotinic acid have shown promise in inhibiting HIV replication .
Pharmaceuticals
Safety and Hazards
properties
IUPAC Name |
6-cyano-2-(trifluoromethyl)pyridine-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F3N2O2/c9-8(10,11)6-5(7(14)15)2-1-4(3-12)13-6/h1-2H,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFALOKVJQIUJKP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1C#N)C(F)(F)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F3N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70721356 |
Source
|
Record name | 6-Cyano-2-(trifluoromethyl)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70721356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1211537-27-7 |
Source
|
Record name | 6-Cyano-2-(trifluoromethyl)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70721356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.